![B1193813 (1S,4R,6S,7E,14S,18R)-18-hydroxy-14-[(2-methylpropan-2-yl)oxycarbonylamino]-2,15-dioxo-3,16-diazatricyclo[14.3.0.04,6]nonadec-7-ene-4-carboxylic acid;trihydrate](/img/structure/B1193813.png)
(1S,4R,6S,7E,14S,18R)-18-hydroxy-14-[(2-methylpropan-2-yl)oxycarbonylamino]-2,15-dioxo-3,16-diazatricyclo[14.3.0.04,6]nonadec-7-ene-4-carboxylic acid;trihydrate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
ZN2007-RM1 is a bioactive chemical.
Scientific Research Applications
Synthesis and Labeling in Drug Development
- BILN2061, a derivative of the specified compound, has been synthesized and labeled with deuterium, tritium, and carbon-14 for use in antiviral therapy against Hepatitis C virus, showcasing its relevance in the development of antiviral medications (Latli et al., 2005).
Chemical Synthesis and Chirality
- The compound's derivatives have been utilized in studies focusing on stereoselective cyclization reactions and the exploration of axial chirality, which is crucial in the field of organic chemistry and drug synthesis (Betts et al., 1999).
Advanced Organic Synthesis Techniques
- The compound has been involved in the synthesis of complex organic structures, such as diterpenoids and other cyclic compounds, demonstrating its versatility in organic synthesis and pharmaceutical research (Shimagaki & Tahara, 1976).
Application in Structural and Conformational Analysis
- Research has also focused on the structural and conformational analysis of this compound’s derivatives, providing valuable insights into molecular geometry and bonding, which are essential in drug design and material science (Tillequin et al., 2002).
Antimicrobial Activity Exploration
- Derivatives of the compound have been synthesized and evaluated for antimicrobial activities, highlighting its potential role in developing new antimicrobial agents (Sharma, Sharma, & Rane, 2004).
Properties
IUPAC Name |
(1S,4R,6S,7E,14S,18R)-18-hydroxy-14-[(2-methylpropan-2-yl)oxycarbonylamino]-2,15-dioxo-3,16-diazatricyclo[14.3.0.04,6]nonadec-7-ene-4-carboxylic acid;trihydrate |
---|---|
InChI |
InChI=1S/C23H35N3O7.3H2O/c1-22(2,3)33-21(32)24-16-10-8-6-4-5-7-9-14-12-23(14,20(30)31)25-18(28)17-11-15(27)13-26(17)19(16)29;;;/h7,9,14-17,27H,4-6,8,10-13H2,1-3H3,(H,24,32)(H,25,28)(H,30,31);3*1H2/b9-7+;;;/t14-,15-,16+,17+,23-;;;/m1.../s1 |
SMILES |
CC(C)(C)OC(=O)NC1CCCCCC=CC2CC2(NC(=O)C3CC(CN3C1=O)O)C(=O)O.O.O.O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
ZN2007-RM1; ZN2007 RM1; ZN2007RM1 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.